![molecular formula C9H7F3N2O B2968389 2-Amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile CAS No. 954582-33-3](/img/structure/B2968389.png)
2-Amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile is a chemical compound with the CAS Number: 1375474-19-3 . It is also known as amino [4- (trifluoromethoxy)phenyl]acetonitrile hydrochloride . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7F3N2O.ClH/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13;/h1-4,8H,14H2;1H . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 252.62 . It’s a powder that’s stored at room temperature .Scientific Research Applications
Photoluminescent Material Development
The electrooxidation of 2-amino-3-cyano-4-phenylthiophene, a compound structurally related to 2-Amino-2-(4-(trifluoromethoxy)phenyl)acetonitrile, in acetonitrile has led to the discovery of a new class of π-conjugated oligoaminothiophenes. These compounds exhibit photoluminescence, suggesting potential applications in the development of photoluminescent materials. This study indicates that similar compounds, including this compound, could be explored for their photoluminescent properties and applications in materials science (Ekinci et al., 2000).
Synthesis of Novel Amino Acids
Research on the synthesis of novel fluorescent 4,5-diarylimidazolyl-phenylalanines has shown that reactions involving compounds similar to this compound can lead to new unnatural amino acids. These amino acids have been evaluated for their photophysical properties and potential as fluorimetric chemosensors for ion recognition, indicating the versatility of such compounds in synthetic chemistry and sensor development (Esteves et al., 2016).
Chemiluminescence in Analytical Chemistry
The determination of dansyl amino acids using tris(2,2'-bipyridyl)ruthenium(II) chemiluminescence in high-performance liquid chromatography highlights the potential of this compound and related compounds in analytical chemistry. These compounds can be used in post-column reactions for sensitive detection methods, contributing to advancements in analytical techniques (Won-yong & Nieman, 1994).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-amino-2-[4-(trifluoromethoxy)phenyl]acetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3N2O/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13/h1-4,8H,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSOXDEUDJTZJRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)N)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.